Cas no 318234-00-3 ([1-methyl-5-(4-methylbenzenesulfonyl)-3-phenyl-1H-pyrazol-4-yl]methanol)

• Product Name: [1-methyl-5-(4-methylbenzenesulfonyl)-3-phenyl-1H-pyrazol-4-yl]methanol
• CAS No: 318234-00-3
• CID: 4645382
• Update Time: 2025-05-21

[1-methyl-5-(4-methylbenzenesulfonyl)-3-phenyl-1H-pyrazol-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [1-methyl-5-(4-methylbenzenesulfonyl)-3-phenyl-1H-pyrazol-4-yl]methanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on [1-methyl-5-(4-methylbenzenesulfonyl)-3-phenyl-1H-pyrazol-4-yl]methanol

Comprehensive Overview of [1-methyl-5-(4-methylbenzenesulfonyl)-3-phenyl-1H-pyrazol-4-yl]methanol (CAS No. 318234-00-3)

The compound [1-methyl-5-(4-methylbenzenesulfonyl)-3-phenyl-1H-pyrazol-4-yl]methanol, identified by its CAS No. 318234-00-3, is a specialized organic molecule with significant potential in pharmaceutical and chemical research. This structurally unique compound belongs to the pyrazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a methylbenzenesulfonyl group and a phenyl substituent enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrazole derivatives has surged due to their applications in drug discovery and material science. Researchers are particularly interested in [1-methyl-5-(4-methylbenzenesulfonyl)-3-phenyl-1H-pyrazol-4-yl]methanol for its potential as a building block in the synthesis of novel therapeutic agents. Its methanol functional group allows for further derivatization, enabling the creation of compounds with tailored properties. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The compound’s CAS No. 318234-00-3 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization processes. Its structural features, such as the sulfonyl moiety, contribute to its stability and solubility, which are critical factors in drug formulation. Additionally, the methyl and phenyl groups influence its pharmacokinetic properties, making it a subject of interest in ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

From a synthetic perspective, [1-methyl-5-(4-methylbenzenesulfonyl)-3-phenyl-1H-pyrazol-4-yl]methanol can be prepared through multi-step organic reactions, including condensation and sulfonylation. These methods are often optimized for yield and purity, as highlighted in recent patents and publications. The compound’s versatility is further demonstrated by its potential use in catalysis and polymer chemistry, where its functional groups can interact with other monomers or catalysts.

Environmental and safety considerations are also paramount when working with CAS No. 318234-00-3. While the compound is not classified as hazardous, proper handling and storage are essential to maintain its integrity. Researchers are increasingly focusing on green chemistry approaches to synthesize such compounds, minimizing waste and energy consumption. This aligns with the global push for sustainable chemical processes, a topic gaining traction in both academic and industrial circles.

In conclusion, [1-methyl-5-(4-methylbenzenesulfonyl)-3-phenyl-1H-pyrazol-4-yl]methanol (CAS No. 318234-00-3) represents a promising candidate for various applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structure and functional groups make it a valuable tool for researchers exploring new frontiers in science and technology. As the demand for specialty chemicals grows, compounds like this will continue to play a pivotal role in innovation and development.